N-(4-methoxyphenyl)-N-((5-methyl-2-phenyloxazol-4-yl)methyl)benzenesulfonamide

• IUPAC Name: N-(4-methoxyphenyl)-N-[(5-methyl-2-phenyl-1,3-oxazol-4-yl)methyl]benzenesulfonamide
• InChI: InChI=1S/C24H22N2O4S/c1-18-23(25-24(30-18)19-9-5-3-6-10-19)17-26(20-13-15-21(29-2)16-14-20)31(27,28)22-11-7-4-8-12-22/h3-16H,17H2,1-2H3
• InChI Key: VXNCHDFMZKBZDI-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(N=C(O1)C2=CC=CC=C2)CN(C3=CC=C(C=C3)OC)S(=O)(=O)C4=CC=CC=C4
• Molecular Formula: C24H22N2O4S
• Molecular Weight: 434.5 g/mol

Description

N-(4-methoxyphenyl)-N-((5-methyl-2-phenyloxazol-4-yl)methyl)benzenesulfonamide, also known as MPOB, is a small molecule that has been widely studied for its potential biological applications. MPOB belongs to the family of sulfonamides, which are known for their antibacterial properties. However, MPOB has been found to possess unique properties that make it a promising candidate for various scientific research applications.

Scientific Research Applications

Photodynamic Therapy Applications A study discusses the synthesis and characterization of new benzenesulfonamide derivative groups, indicating their utility in photodynamic therapy. These compounds have shown promising results due to their good fluorescence properties, high singlet oxygen quantum yield, and appropriate photodegradation quantum yield. Such features are crucial for Type II photosensitizers in the treatment of cancer, suggesting that similar compounds like N-(4-methoxyphenyl)-N-((5-methyl-2-phenyloxazol-4-yl)methyl)benzenesulfonamide could have potential applications in cancer treatment through photodynamic therapy (Pişkin, Canpolat, & Öztürk, 2020).

Cognitive Enhancement Properties Another study on a closely related compound, SB-399885, highlighted its role as a potent, selective 5-HT6 receptor antagonist with cognitive-enhancing properties. This compound was effective in reversing age-dependent deficits in water maze spatial learning and improving recall tasks in aged rats. It also significantly increased extracellular acetylcholine levels in the rat medial prefrontal cortex. These findings suggest that compounds within this chemical class could be explored for their potential in treating disorders characterized by cognitive deficits, such as Alzheimer's disease and schizophrenia (Hirst et al., 2006).

Antimicrobial and Enzyme Inhibition Activities Research into new 4-(3-(4-Substitutedphenyl)-3a,4-dihydro-3H-indeno[1,2-c]pyrazol-2-yl) benzenesulfonamides synthesized from 2-(4-substitutedbenzylidene)-2,3-dihydro-1H-inden-1-one and 4-hydrazinobenzenesulfonamide revealed significant cytotoxic activities and strong inhibition of human carbonic anhydrase isoforms. These results underscore the potential of such compounds in anti-tumor activity studies and as enzyme inhibitors, suggesting that our compound of interest might also share similar bioactivities (Gul et al., 2016).